1-cycloheptyl-4-(diphenylacetyl)piperazine

• IUPAC Name: 1-(4-cycloheptylpiperazin-1-yl)-2,2-diphenylethanone
• InChI: InChI=1S/C25H32N2O/c28-25(24(21-11-5-3-6-12-21)22-13-7-4-8-14-22)27-19-17-26(18-20-27)23-15-9-1-2-10-16-23/h3-8,11-14,23-24H,1-2,9-10,15-20H2
• InChI Key: DGGICCAWDRWWOJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)N2CCN(CC2)C(=O)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C25H32N2O
• Molecular Weight: 376.5 g/mol

Description

1-cycloheptyl-4-(diphenylacetyl)piperazine (CDPP) is a chemical compound that has gained attention in the scientific research community due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has shown promising results in various studies.

Mechanism of Action

The exact mechanism of action of 1-cycloheptyl-4-(diphenylacetyl)piperazine is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine, serotonin, and gamma-aminobutyric acid (GABA). 1-cycloheptyl-4-(diphenylacetyl)piperazine has also been shown to interact with voltage-gated ion channels and reduce the release of glutamate, which is an excitatory neurotransmitter.
Biochemical and Physiological Effects:
1-cycloheptyl-4-(diphenylacetyl)piperazine has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which are involved in mood regulation. 1-cycloheptyl-4-(diphenylacetyl)piperazine has also been shown to reduce the levels of glutamate, which is involved in the development of various neurological disorders. 1-cycloheptyl-4-(diphenylacetyl)piperazine has been shown to have a sedative effect, which may be useful in the treatment of anxiety and insomnia.

Advantages and Limitations for Lab Experiments

1-cycloheptyl-4-(diphenylacetyl)piperazine has several advantages for lab experiments. It is easy to synthesize and has a high yield. 1-cycloheptyl-4-(diphenylacetyl)piperazine is also stable and has a long shelf life. However, 1-cycloheptyl-4-(diphenylacetyl)piperazine has several limitations. It is not water-soluble, which may limit its use in certain experiments. 1-cycloheptyl-4-(diphenylacetyl)piperazine is also not widely available, which may limit its use in certain labs.

Future Directions

There are several future directions for the research on 1-cycloheptyl-4-(diphenylacetyl)piperazine. One direction is to further investigate its potential therapeutic applications. 1-cycloheptyl-4-(diphenylacetyl)piperazine has shown promising results in the treatment of various diseases, and further research may lead to the development of new treatments. Another direction is to investigate the mechanism of action of 1-cycloheptyl-4-(diphenylacetyl)piperazine. The exact mechanism of action is not fully understood, and further research may lead to a better understanding of how 1-cycloheptyl-4-(diphenylacetyl)piperazine works. Additionally, future research may focus on improving the solubility of 1-cycloheptyl-4-(diphenylacetyl)piperazine, which may increase its use in lab experiments.

Synthesis Methods

1-cycloheptyl-4-(diphenylacetyl)piperazine can be synthesized by reacting diphenylacetyl chloride with cycloheptylamine and piperazine in the presence of a base. The reaction yields 1-cycloheptyl-4-(diphenylacetyl)piperazine as a white crystalline solid with a high yield.

Scientific Research Applications

1-cycloheptyl-4-(diphenylacetyl)piperazine has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases such as anxiety, depression, and schizophrenia. 1-cycloheptyl-4-(diphenylacetyl)piperazine has also been studied for its anticonvulsant and analgesic properties.